N-(1-amino-4-methylpentan-2-yl)-2-naphthalen-1-ylacetamide

• IUPAC Name: N-(1-amino-4-methylpentan-2-yl)-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C18H24N2O/c1-13(2)10-16(12-19)20-18(21)11-15-8-5-7-14-6-3-4-9-17(14)15/h3-9,13,16H,10-12,19H2,1-2H3,(H,20,21)
• InChI Key: KAGBLFIXBMZNIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(CN)NC(=O)CC1=CC=CC2=CC=CC=C21
• Molecular Formula: C18H24N2O
• Molecular Weight: 284.4 g/mol

Description

N-(1-amino-4-methylpentan-2-yl)-2-naphthalen-1-ylacetamide, also known as AM-1241, is a synthetic cannabinoid compound that has been extensively studied for its potential therapeutic applications. This compound has been shown to have potent analgesic and anti-inflammatory effects, making it a promising candidate for the treatment of chronic pain and other inflammatory conditions.

Mechanism of Action

N-(1-amino-4-methylpentan-2-yl)-2-naphthalen-1-ylacetamide exerts its effects by selectively activating the CB2 cannabinoid receptor, which is primarily expressed on immune cells. Activation of the CB2 receptor leads to a reduction in the release of pro-inflammatory cytokines and chemokines, as well as a decrease in the activation of immune cells. This results in a reduction in inflammation and pain.
Biochemical and Physiological Effects:
N-(1-amino-4-methylpentan-2-yl)-2-naphthalen-1-ylacetamide has been shown to have potent analgesic and anti-inflammatory effects in various animal models of pain and inflammation. It has also been shown to reduce the development of neuropathic pain and to improve the quality of life in animal models of chronic pain. In addition, N-(1-amino-4-methylpentan-2-yl)-2-naphthalen-1-ylacetamide has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-amino-4-methylpentan-2-yl)-2-naphthalen-1-ylacetamide in lab experiments is its potent analgesic and anti-inflammatory effects, which make it a useful tool for studying pain and inflammation. However, one limitation is that it is a synthetic compound and may not accurately reflect the effects of endogenous cannabinoids.

Future Directions

There are several potential future directions for research on N-(1-amino-4-methylpentan-2-yl)-2-naphthalen-1-ylacetamide. One area of interest is its potential use in the treatment of addiction, particularly opioid addiction. Another area of interest is its potential use in the treatment of neuroinflammatory conditions, such as multiple sclerosis. Additionally, further research is needed to fully understand the mechanism of action of N-(1-amino-4-methylpentan-2-yl)-2-naphthalen-1-ylacetamide and to identify any potential side effects or limitations of its use.

Synthesis Methods

N-(1-amino-4-methylpentan-2-yl)-2-naphthalen-1-ylacetamide can be synthesized through a multi-step process starting from commercially available starting materials. The first step involves the synthesis of 2-naphthoic acid, which is then converted to the corresponding acid chloride. This acid chloride is then reacted with 1-amino-4-methylpentane-2-ol to form the amide intermediate. Finally, the amide intermediate is reacted with 1-naphthylacetyl chloride to yield the final product, N-(1-amino-4-methylpentan-2-yl)-2-naphthalen-1-ylacetamide.

Scientific Research Applications

N-(1-amino-4-methylpentan-2-yl)-2-naphthalen-1-ylacetamide has been extensively studied for its potential therapeutic applications. It has been shown to have potent analgesic and anti-inflammatory effects, making it a promising candidate for the treatment of chronic pain and other inflammatory conditions. In addition, N-(1-amino-4-methylpentan-2-yl)-2-naphthalen-1-ylacetamide has also been investigated for its potential use in the treatment of addiction, anxiety, and depression.